Cas no 61341-04-6 (Butanoyl chloride, 3-methyl-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)-)

• Product Name: Butanoyl chloride, 3-methyl-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)-
• CAS No: 61341-04-6
• MF: C₁₂H₁₆ClNO₃S
• MW: 289.778341293335
• CID: 483281
• PubChem ID: 12499248
• Update Time: 2025-04-19

Butanoyl chloride, 3-methyl-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 3-methyl-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)-
• (2S)-3-methyl-2-[(4-methylphenyl)sulfonylamino]butanoyl chloride
• 61341-04-6
• N-(4-Methylbenzene-1-sulfonyl)-L-valyl chloride
• DTXSID60500490

• Inchi： 1S/C12H16ClNO3S/c1-8(2)11(12(13)15)14-18(16,17)10-6-4-9(3)5-7-10/h4-8,11,14H,1-3H3/t11-/m0/s1
• InChI Key： XKEXTBZIMGVRCW-NSHDSACASA-N
• SMILES： ClC([C@H](C(C)C)NS(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 289.05408
• Monoisotopic Mass: 289.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24